Cas no 923195-34-0 (4-bromo-N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-ylbenzamide)

• Product Name: 4-bromo-N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-ylbenzamide
• CAS No: 923195-34-0
• MF: C₂₃H₁₅BrClNO₃
• MW: 468.72710442543
• CID: 6134566
• PubChem ID: 18568645
• Update Time: 2025-10-31

4-bromo-N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-ylbenzamide
• 4-bromo-N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
• F2210-0359
• 4-bromo-N-(2-(4-chlorobenzoyl)-3-methylbenzofuran-6-yl)benzamide
• AKOS001957196
• 923195-34-0

• Inchi： 1S/C23H15BrClNO3/c1-13-19-11-10-18(26-23(28)15-2-6-16(24)7-3-15)12-20(19)29-22(13)21(27)14-4-8-17(25)9-5-14/h2-12H,1H3,(H,26,28)
• InChI Key： YQLDJGFVPGKUQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)OC(C(C1C=CC(=CC=1)Cl)=O)=C2C)=O

Computed Properties

• Exact Mass: 466.99238g/mol
• Monoisotopic Mass: 466.99238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-bromo-N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-ylbenzamide

Compound CAS No. 923195-34-0: 4-Bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide

The compound with CAS No. 923195-34-0, known as 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The molecule's structure incorporates a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. This structural feature contributes to its unique chemical properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide with high purity and yield. The synthesis involves multi-step reactions, including Friedel-Crafts acylation, bromination, and amide bond formation. These steps are carefully optimized to ensure the stability and functionality of the final product. The bromine substituent at the para position of the benzamide group plays a crucial role in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

One of the most promising applications of this compound lies in its potential as an anti-tumor agent. Preclinical studies have demonstrated that 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation. For instance, the compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are critical for maintaining chromatin structure and gene expression patterns in cancer cells.

In addition to its anti-tumor properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies conducted on animal models have revealed that 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This dual functionality underscores the versatility of this compound in addressing multiple therapeutic targets.

The structural uniqueness of 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide also makes it an attractive candidate for further chemical modifications. Researchers are exploring the substitution patterns at various positions on the benzofuran and benzamide moieties to enhance its bioactivity and reduce potential side effects. For example, replacing the bromine atom with other halogen atoms or functional groups could lead to derivatives with improved pharmacokinetic profiles.

From a manufacturing standpoint, the synthesis of this compound requires stringent quality control measures to ensure consistency in product quality. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the identity and purity of the final product. These techniques also aid in troubleshooting during the synthesis process by identifying intermediate products and by-products.

In terms of safety assessment, preliminary toxicological studies indicate that 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl)benzamide has a favorable safety profile at therapeutic doses. However, further long-term studies are required to evaluate its chronic toxicity and potential genotoxic effects. Regulatory compliance is another critical aspect, as this compound must adhere to stringent guidelines set by regulatory agencies such as the FDA and EMA before it can be approved for clinical use.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 4-bromo-N-(2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-y l)benzamide into a marketable drug product. The integration of artificial intelligence (AI) tools in drug discovery is also anticipated to play a pivotal role in optimizing its therapeutic potential by predicting its interactions with various biological systems.

In conclusion, CAS No. 923195